(4-chlorophenyl)[4-(3-chlorophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone

• IUPAC Name: (4-chlorophenyl)-[4-(3-chlorophenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]methanone
• InChI: InChI=1S/C21H13Cl2NO3S/c22-15-10-8-14(9-11-15)21(25)20-13-24(17-5-3-4-16(23)12-17)18-6-1-2-7-19(18)28(20,26)27/h1-13H
• InChI Key: CCHWZHHYSAGSNN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C=C(S2(=O)=O)C(=O)C3=CC=C(C=C3)Cl)C4=CC(=CC=C4)Cl
• Molecular Formula: C21H13Cl2NO3S
• Molecular Weight: 430.3 g/mol

Description

(4-chlorophenyl)[4-(3-chlorophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone is a useful research compound. Its molecular formula is C21H13Cl2NO3S and its molecular weight is 430.3. The purity is usually 95%.
BenchChem offers high-quality (4-chlorophenyl)[4-(3-chlorophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-chlorophenyl)[4-(3-chlorophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reactivity Studies

• Synthesis Techniques : The compound has been synthesized through methods involving the oxidation of corresponding benzo[b]thiophene derivatives, demonstrating the compound's formation and potential for further chemical manipulation. This process is significant for exploring its various applications in scientific research (Pouzet et al., 1998).
• Reactivity with Nucleophiles : Its reactivity towards sulfur- and oxygen-containing nucleophiles under different conditions (basic and acidic) has been studied. This reactivity is crucial in determining its potential applications in various chemical processes (Pouzet et al., 1998).

Molecular Characterization and Analysis

• Molecular Structure Analysis : The molecular structure of related compounds, such as {2-[(1,3-Benzothiazol-2-yl)methoxy]-5-chlorophenyl}(4-chlorophenyl)methanone, has been analyzed to understand the dihedral angles and interactions within the molecule, which are essential for predicting its behavior in various applications (Venugopala et al., 2013).

Novel Compound Synthesis

• Derivative Synthesis : Various derivatives of benzothiazinones, including those similar to the compound , have been synthesized. This exploration aids in understanding the potential for creating new compounds with varied properties and applications (Coppo & Fawzi, 1998).

Potential Biological Activities

• Antibacterial Activity : Certain derivatives of benzothiazinones have been tested for antibacterial activity, indicating the potential for similar compounds, like (4-chlorophenyl)[4-(3-chlorophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone, to possess antibacterial properties and thus potential applications in medical research and drug development (Mogilaiah et al., 2009).